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Introduction

Magnesium iodide (Mglz2) has been identified as a highly effective co-catalyst in iridium(l)-
catalyzed addition reactions, significantly enhancing reaction rates and product yields. This
application is particularly notable in the synthesis of propargylic amines through the addition of
silylacetylenes to imines. The use of Mglz as an additive allows for lower catalyst loading,
shorter reaction times, and improved overall efficiency of the transformation, making it a
valuable tool for researchers in organic synthesis and drug development.[1]

Key Advantages of Using Mglz as a Co-catalyst:

Accelerated Reaction Rates: The addition of catalytic amounts of Mglz dramatically speeds
up the iridium-catalyzed addition of silylacetylenes to imines.[1]

 Increased Yields: The presence of Mglz generally leads to higher isolated yields of the
desired propargylic amine products.[1]

e Reduced Catalyst Loading: The enhanced reactivity allows for a reduction in the amount of
the primary iridium catalyst required, which is economically and environmentally beneficial.

[1]

e Broad Substrate Scope: The method is applicable to a wide variety of imines, including those
derived from aromatic and aliphatic aldehydes, as well as ketimines.[1]
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o Simplified Procedures: The reaction protocol is often straightforward, with simplified workup
procedures that involve direct filtration through silica gel.[1]

Data Presentation: Iridium-Catalyzed Addition of
Trimethylsilylacetylene to Various Imines with Mgl2
Co-catalyst

The following table summarizes the quantitative data for the iridium-catalyzed addition of
trimethylsilylacetylene to a range of imines, highlighting the effect of the Mglz2 co-catalyst. The
data is compiled from a study by Fischer and Carreira (2004).[1]
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Imine Ir Catalyst . .
Entry Mglz (mol%) Time (h) Yield (%)
Substrate (mol%)
N-
Benzylidene-
1 4 0.5 2 1 95

methylaniline

N-(4-
Methoxybenz
ylidene)-4-

methylaniline

N-(4-
Chlorobenzyli
dene)-4-

methylaniline

N-(2-
Naphthalenyl
methylene)-4-

methylaniline

N-(3-
Phenylallylide
ne)-4-

methylaniline

N-
(Cyclohexylm
ethylene)-4-

methylaniline

N-(1-
Phenylethylid

7 ene)-4- 2.0 4 12 88
methylaniline

(Ketimine)
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Experimental Protocols

General Protocol for the Iridium-Catalyzed Addition of Silylacetylenes to Imines using Mgl Co-

catalyst

This protocol is adapted from the work of Fischer and Carreira in the synthesis of propargylic

amines.[1]

Materials:

Iridium(l) catalyst precursor, e.g., [IrCI(COD)]z (0.5-2.0 mol%)
Magnesium iodide (Mgl2) (2-4 mol%)

Imine (1.0 equiv)

Silylacetylene (e.g., trimethylsilylacetylene) (1.2-1.5 equiv)
Anhydrous tetrahydrofuran (THF)

Inert atmosphere (Argon or Nitrogen)

Standard glassware for anhydrous reactions

Procedure:

Reaction Setup: Under an inert atmosphere, add the iridium catalyst precursor (e.g.,
[IrCI(COD)]2) and magnesium iodide (Mgl2) to a dry reaction flask equipped with a magnetic
stir bar.

Solvent and Reactant Addition: Add anhydrous THF to the flask, followed by the imine. Stir
the mixture for a few minutes to ensure dissolution.

Initiation of Reaction: Add the silylacetylene to the reaction mixture at room temperature.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) or another suitable analytical technique.
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» Work-up and Purification: Upon completion, concentrate the reaction mixture under reduced
pressure. The crude product can be purified by direct filtration through a short plug of silica
gel, eluting with an appropriate solvent system (e.g., hexanes/ethyl acetate).

o Characterization: Characterize the purified propargylic amine product by standard analytical
methods (NMR, IR, Mass Spectrometry).

Visualizations

Logical Workflow for the Iridium-Catalyzed Addition Reaction
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Experimental Workflow for Iridium-Catalyzed Propargylic Amine Synthesis

Reaction Setup under Inert Atmosphere
- Add [IrCI(COD)]2 and Mgl:= to flask

'

Addition of Reactants and Solvent
- Add anhydrous THF and imine

'

Initiation of the Reaction
- Add silylacetylene at room temperature

:

Reaction Monitoring
- TLC or other analytical methods

'

Work-up
- Concentrate the reaction mixture

'

Purification
- Silica gel filtration

:

Product Characterization
-NMR, IR, MS

Click to download full resolution via product page

Caption: A flowchart of the experimental procedure.

Proposed Role of Mglz in the Iridium Catalytic Cycle
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Proposed Catalytic Cycle with Mglz Co-catalyst
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Caption: A diagram of the proposed catalytic cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8816303#mgi-as-a-co-catalyst-in-iridium-catalyzed-
additions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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